Cas no 1396766-54-3 (1-(2-methoxyphenyl)-3-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea)

• Product Name: 1-(2-methoxyphenyl)-3-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea
• CAS No: 1396766-54-3
• MF: C₂₀H₂₂N₆O₃
• MW: 394.427083492279
• CID: 5841398
• PubChem ID: 71792109
• Update Time: 2025-05-21

1-(2-methoxyphenyl)-3-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-3-[1-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]urea
• 1-(2-methoxyphenyl)-3-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea
• AKOS024542139
• 1-(2-methoxyphenyl)-3-(1-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)urea
• F6240-5104
• 1396766-54-3
• BS-7306

• Inchi： 1S/C20H22N6O3/c1-28-16-8-4-3-7-14(16)23-19(27)25-20(9-5-2-6-10-20)18-24-17(26-29-18)15-13-21-11-12-22-15/h3-4,7-8,11-13H,2,5-6,9-10H2,1H3,(H2,23,25,27)
• InChI Key： DOQHIBWFCANSSB-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1OC)C(NC1(C2ON=C(C3=NC=CN=C3)N=2)CCCCC1)=O

Computed Properties

• Exact Mass: 394.17533859g/mol
• Monoisotopic Mass: 394.17533859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-methoxyphenyl)-3-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea

Comprehensive Analysis of 1-(2-methoxyphenyl)-3-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea (CAS No. 1396766-54-3): Structure, Applications, and Research Insights

The compound 1-(2-methoxyphenyl)-3-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea (CAS No. 1396766-54-3) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique architecture, featuring a pyrazine core linked to a 1,2,4-oxadiazole ring and a cyclohexyl moiety, positions it as a promising candidate for targeted therapeutic applications. Researchers are particularly intrigued by its potential as a modulator of enzymatic pathways, given its ability to interact with specific protein domains.

In recent years, the scientific community has focused on small-molecule inhibitors and kinase-targeted therapies, both of which align with the functional groups present in this compound. The 1,2,4-oxadiazole scaffold, for instance, is known for its bioisosteric properties, often serving as a replacement for ester or amide functionalities in drug design. This characteristic makes CAS 1396766-54-3 a subject of interest for researchers exploring structure-activity relationships (SAR) in medicinal chemistry.

One of the most frequently asked questions in online searches revolves around the synthetic routes for this compound. The preparation typically involves multi-step organic reactions, including cyclization to form the 1,2,4-oxadiazole ring and subsequent urea coupling. Advanced techniques such as microwave-assisted synthesis have been employed to improve yield and efficiency, addressing the growing demand for sustainable chemistry practices. These methodologies are often highlighted in forums discussing green chemistry innovations.

The pharmacokinetic profile of 1-(2-methoxyphenyl)-3-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea is another area of active investigation. Preliminary studies suggest moderate bioavailability, with the methoxyphenyl group enhancing membrane permeability. Such properties are critical for researchers working on blood-brain barrier penetration, a hot topic in neurodegenerative disease research. This aligns with broader trends in precision medicine, where molecular specificity is paramount.

From a commercial perspective, the compound’s patent landscape and supply chain availability are frequently queried in academic and industrial circles. While CAS 1396766-54-3 remains primarily a research-grade material, its derivatives have shown promise in early-stage drug discovery pipelines. The rise of AI-driven molecular design platforms has further accelerated interest in such scaffolds, as they enable rapid virtual screening against diverse biological targets.

In conclusion, 1-(2-methoxyphenyl)-3-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea exemplifies the convergence of structural ingenuity and therapeutic potential. As the scientific community continues to explore its applications—from enzyme inhibition to material science—this compound is poised to remain a focal point in cutting-edge research. Its relevance to trending topics like personalized therapeutics and computational chemistry ensures sustained visibility in both literature and online discourse.